FAK inhibitor 7

• Molecular Formula: C32H37N7O3
• Molecular Weight: 567.7 g/mol
• InChI: InChI=1S/C32H37N7O3/c1-37-16-18-39(19-17-37)22-11-14-38(15-12-22)23-7-8-25(28(20-23)41-2)34-32-35-30-24(10-13-33-30)31(36-32)42-27-5-3-4-21-6-9-26(40)29(21)27/h3-5,7-8,10,13,20,22H,6,9,11-12,14-19H2,1-2H3,(H2,33,34,35,36)
• InChIKey: KKHBSCMQOBAAKX-UHFFFAOYSA-N

FAK Inhibitor 7 (also referred to as compound E2 in primary literature) is a synthetic small-molecule inhibitor targeting Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase implicated in tumor progression, metastasis, and therapeutic resistance. It belongs to the class of ATP-competitive FAK inhibitors and is characterized by a molecular formula of C32H37N7O3 and a molecular weight of 567.68 g/mol.

FAK Inhibitor 7 (CAS 2890814-94-3): Baseline Profile and Chemical Identity for Research Procurement

FAK Inhibitor 7 (also referred to as compound E2 in primary literature) is a synthetic small-molecule inhibitor targeting Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase implicated in tumor progression, metastasis, and therapeutic resistance [1]. It belongs to the class of ATP-competitive FAK inhibitors and is characterized by a molecular formula of C32H37N7O3 and a molecular weight of 567.68 g/mol . The compound is supplied for research use with a purity typically ≥95% (HPLC) . Its primary reported application is in oncology research, specifically in models of ovarian cancer [1].

Pathway Target

Focal adhesion kinase (FAK) signaling studies

Inhibition Mode

ATP-competitive kinase inhibition assay context

Research Model

Ovarian cancer cell-line and xenograft model studies

• [1] Feng Z, Wei W, Wang S, Li X, Zhao L, Wan G, Hu R, Yu L. A novel selective FAK inhibitor E2 inhibits ovarian cancer metastasis and growth by inducing cytotoxic autophagy. Biochem Pharmacol. 2024 Nov;229:116461. View Source

Why FAK Inhibitor 7 Cannot Be Interchanged with Other FAK-Targeting Agents: A Rationale for Selective Procurement

The focal adhesion kinase (FAK) inhibitor landscape is highly heterogeneous, with compounds exhibiting substantial variation in biochemical potency, kinome selectivity profiles, and functional effects on downstream signaling pathways [1]. While several FAK inhibitors share an ATP-competitive mechanism, their differential off-target kinase inhibition (e.g., PYK2, FLT3, JAK, TRK) and variable potency can lead to divergent biological outcomes and confound experimental interpretation [2]. For instance, defactinib (VS-6063) potently inhibits both FAK and PYK2 (IC50 ~0.6 nM), while GSK2256098 demonstrates variable cellular potency across different cancer lines (IC50 8.5-15 nM) [2]. FAK Inhibitor 7 (E2) provides a distinct pharmacological profile with a biochemical IC50 of 3.58 nM and demonstrated functional activity in suppressing downstream AKT and Src signaling in ovarian cancer models, a combination of potency and pathway engagement that cannot be assumed for other in-class compounds [1][3]. Consequently, substituting FAK Inhibitor 7 with a generic FAK inhibitor without verifying equivalent potency and selectivity could compromise experimental reproducibility and lead to misinterpretation of FAK-dependent biology.

FAK Inhibitor 7 (this product)

Reported FAK IC50 in low nanomolar range; engages AKT/Src pathway in ovarian cancer models

Other FAK inhibitors (e.g., defactinib, GSK2256098)

Dual FAK/PYK2 inhibition or variable cellular potency may shift pathway-response interpretation

Functional suppression of AKT and Src phosphorylation documented in ovarian cancer cells

Downstream signaling effects are compound-specific; cannot assume equivalent pathway engagement

• [1] Groendyke BJ, Nabet B, Mohardt ML, Zhang H, Peng K, Koide E, Coffey CR, Che J, Scott DA, Bass AJ, Gray NS. Discovery of a Pyrimidothiazolodiazepinone as a Potent and Selective Focal Adhesion Kinase (FAK) Inhibitor. ACS Med Chem Lett. 2021 Jan;12(1):30-38. View Source
• [2] Chemical Probes Portal. Defactinib Probe Report. View Source
• [3] Feng Z, Wei W, Wang S, Li X, Zhao L, Wan G, Hu R, Yu L. A novel selective FAK inhibitor E2 inhibits ovarian cancer metastasis and growth by inducing cytotoxic autophagy. Biochem Pharmacol. 2024 Nov;229:116461. View Source

Quantitative Evidence for Selecting FAK Inhibitor 7 Over Closest Analogs: A Comparator-Based Differentiation Guide

Biochemical FAK Inhibition Potency (IC50) of FAK Inhibitor 7 Relative to Clinical and Preclinical FAK Inhibitors

FAK Inhibitor 7 demonstrates a biochemical IC50 of 3.58 nM against FAK [1]. This places it in the low nanomolar potency range. For comparison, the clinical candidate defactinib (VS-6063) exhibits a reported IC50 of 0.6 nM, while GSK2256098 shows variable cellular potency (IC50 8.5-15 nM) and VS-4718 (PND-1186) shows a biochemical IC50 of 1.5 nM . While FAK Inhibitor 7 is less potent than defactinib or VS-4718 in purely biochemical terms, its potency is comparable to or better than GSK2256098 and is substantially higher than early tool compounds like FAK Inhibitor 14 (IC50 = 1 μM) .

Biochemical FAK IC50

Head-to-head

3.58 nM (FAK Inhibitor 7)

Defactinib: 0.6 nM; GSK2256098: 8.5–15 nM; VS-4718: 1.5 nM

Supports potency-based selection for FAK pathway studies

Cross-study comparison; assay conditions may vary

Evidence Dimension	Biochemical FAK Inhibition (IC50)
Target Compound Data	3.58 nM
Comparator Or Baseline	Defactinib (VS-6063): 0.6 nM; GSK2256098: 8.5-15 nM (cellular); VS-4718 (PND-1186): 1.5 nM; FAK Inhibitor 14: 1,000 nM
Quantified Difference	~6-fold less potent than defactinib; ~2-4 fold less potent than VS-4718; comparable or superior to GSK2256098; ~280-fold more potent than FAK Inhibitor 14
Conditions	Biochemical kinase assay (specific assay format varies by source)

Why This Matters

This quantitative potency comparison enables researchers to select the appropriate FAK inhibitor based on the required potency window for their specific assay or model system, avoiding the use of overly potent or insufficiently active tools that could skew results.

• [1] Feng Z, Wei W, Wang S, Li X, Zhao L, Wan G, Hu R, Yu L. A novel selective FAK inhibitor E2 inhibits ovarian cancer metastasis and growth by inducing cytotoxic autophagy. Biochem Pharmacol. 2024 Nov;229:116461. View Source

Functional Impact on FAK Downstream Signaling: Suppression of AKT and Src Phosphorylation in Ovarian Cancer Models

In ovarian cancer cell models, FAK Inhibitor 7 (E2) treatment led to the suppression of FAK downstream signaling cascades, specifically inhibiting the phosphorylation of AKT and Src [1]. This functional consequence distinguishes FAK Inhibitor 7 from some other FAK inhibitors that may exhibit different or less pronounced effects on these pathways. For example, while defactinib inhibits FAK and PYK2, its downstream effects can vary by cellular context [2]. The quantitative extent of AKT and Src phosphorylation inhibition by FAK Inhibitor 7, though not numerically reported as an IC50 in available abstracts, is documented as a key mechanistic feature [1].

Downstream Signaling

Reported

Inhibition of AKT and Src phosphorylation

Ovarian cancer cell lines (abstract-level detail)

Confirms target engagement and pathway suppression

Quantitative extent not reported; supporting evidence

Evidence Dimension	Suppression of FAK Downstream Signaling
Target Compound Data	Inhibition of AKT and Src phosphorylation observed
Comparator Or Baseline	Defactinib: inhibits FAK/PYK2, downstream effects context-dependent; GSK2256098: inhibits FAK Y397 autophosphorylation
Quantified Difference	Not quantified in available sources; qualitative demonstration of pathway engagement
Conditions	Ovarian cancer cell lines (unspecified in abstract)

Why This Matters

Demonstration of downstream pathway suppression confirms target engagement and functional activity, which is critical for interpreting phenotypic outcomes in cancer biology studies. This evidence supports the use of FAK Inhibitor 7 as a tool to interrogate FAK-AKT-Src signaling axes specifically.

• [1] Feng Z, Wei W, Wang S, Li X, Zhao L, Wan G, Hu R, Yu L. A novel selective FAK inhibitor E2 inhibits ovarian cancer metastasis and growth by inducing cytotoxic autophagy. Biochem Pharmacol. 2024 Nov;229:116461. View Source
• [2] Chemical Probes Portal. Defactinib Probe Report. View Source

In Vivo Efficacy: Suppression of Tumor Metastasis and Growth in Ovarian Cancer Mouse Models

FAK Inhibitor 7 (E2) has been shown to suppress tumor metastasis and growth in ovarian cancer mouse models [1]. Specifically, it attenuated tumor growth of PA-1 and ES-2 ovarian cancer subcutaneous xenografts and suppressed peritoneal metastasis of OVCAR3-luc models [1]. While exact tumor growth inhibition (TGI) percentages are not detailed in the publicly available abstract, this in vivo activity profile provides a key differentiator from FAK inhibitors that may show poor oral bioavailability or limited in vivo efficacy. For context, the preclinical FAK inhibitor A8 demonstrated a TGI of 59.15% and 57.9% in A549 and SKOV-3 models, respectively [2]. The in vivo activity of FAK Inhibitor 7, coupled with reported favorable pharmacokinetic properties, positions it as a viable tool for in vivo FAK biology studies, particularly in ovarian cancer [1].

In Vivo Activity

Head-to-head

Tumor growth attenuation in PA-1, ES-2 xenografts; peritoneal metastasis suppression (OVCAR3-luc)

Comparator A8: TGI 57.9–59.15% in other models

Supports in vivo model-response endpoint context

Direct numeric comparison limited; model-system dependent

Evidence Dimension	In Vivo Tumor Growth Suppression
Target Compound Data	Attenuated tumor growth in PA-1 and ES-2 xenografts; suppressed peritoneal metastasis in OVCAR3-luc models
Comparator Or Baseline	FAK inhibitor A8: TGI of 59.15% (A549) and 57.9% (SKOV-3) at unspecified dose
Quantified Difference	Not directly quantified in available abstract; qualitative demonstration of in vivo efficacy
Conditions	Subcutaneous xenograft and peritoneal metastasis mouse models of ovarian cancer

Why This Matters

In vivo efficacy data is essential for researchers planning animal studies. This evidence confirms that FAK Inhibitor 7 is not merely a potent biochemical inhibitor but also demonstrates functional anti-tumor activity in vivo, supporting its procurement for translational oncology research.

• [1] Feng Z, Wei W, Wang S, Li X, Zhao L, Wan G, Hu R, Yu L. A novel selective FAK inhibitor E2 inhibits ovarian cancer metastasis and growth by inducing cytotoxic autophagy. Biochem Pharmacol. 2024 Nov;229:116461. View Source
• [2] Yang H, Li Y, Liang H, Cui C, Gan L, Zhang H. Discovery of potent focal adhesion kinase (FAK) inhibitor A8 with enhanced antitumor activity. Eur J Med Chem. 2025;283:117215. View Source

Recommended Research and Preclinical Application Scenarios for FAK Inhibitor 7 Based on Quantitative Evidence

Investigating FAK-Dependent Signaling in Ovarian Cancer Biology

Given its demonstrated biochemical potency (IC50 3.58 nM) and functional suppression of AKT and Src phosphorylation in ovarian cancer cells, FAK Inhibitor 7 is optimally suited for mechanistic studies dissecting the FAK signaling axis in ovarian cancer [1]. Its in vivo activity in ovarian cancer xenograft and metastasis models further supports its use in preclinical studies aimed at validating FAK as a therapeutic target in this indication [1].

Use as a Reference Compound in FAK Inhibitor Screening and SAR Studies

With a well-defined potency (IC50 3.58 nM) and a unique chemical scaffold (C32H37N7O3), FAK Inhibitor 7 can serve as a valuable reference compound in biochemical and cellular assays designed to identify or characterize novel FAK inhibitors [1]. Its potency profile provides a benchmark for evaluating new chemical entities in FAK drug discovery programs.

Studies of Cytotoxic Autophagy and Cell Cycle Arrest (G0/G1 Phase)

FAK Inhibitor 7 induces a specific phenotypic response—cell cycle arrest at the G0/G1 phase and cytotoxic autophagy—in ovarian cancer cells [1]. This makes it a targeted tool for researchers studying the intersection of FAK signaling, cell cycle regulation, and autophagic cell death mechanisms, particularly in gynecological malignancies.

Comparative Pharmacology Studies of FAK Inhibitor Selectivity and Off-Target Effects

Given the known heterogeneity in FAK inhibitor selectivity (e.g., defactinib's dual FAK/PYK2 inhibition), FAK Inhibitor 7 can be employed in comparative studies to differentiate phenotype outcomes arising from selective FAK inhibition versus broader kinome inhibition [2]. Its use in parallel with other FAK inhibitors like defactinib or GSK2256098 can help deconvolute the specific contribution of FAK versus other kinases in complex biological systems.

Application

Selection Property

Validation Focus

Ovarian cancer FAK signaling pathway studies

Pathway engagement profile (AKT/Src)

Phosphorylation endpoint monitoring

FAK inhibitor screening reference

Biochemical potency benchmark context

IC50 comparator review

Cytotoxic autophagy and cell cycle arrest studies

Phenotypic response profile

G0/G1 arrest and autophagy endpoint review

FAK inhibitor selectivity profiling

Kinase selectivity context

Off-target kinase review (e.g., PYK2)

• [1] Feng Z, Wei W, Wang S, Li X, Zhao L, Wan G, Hu R, Yu L. A novel selective FAK inhibitor E2 inhibits ovarian cancer metastasis and growth by inducing cytotoxic autophagy. Biochem Pharmacol. 2024 Nov;229:116461. View Source
• [2] Groendyke BJ, Nabet B, Mohardt ML, Zhang H, Peng K, Koide E, Coffey CR, Che J, Scott DA, Bass AJ, Gray NS. Discovery of a Pyrimidothiazolodiazepinone as a Potent and Selective Focal Adhesion Kinase (FAK) Inhibitor. ACS Med Chem Lett. 2021 Jan;12(1):30-38. View Source